![molecular formula C10H7FN2O B1493696 6-Oxo-4-(3-fluorophenyl)-1,6-dihydropyrimidine CAS No. 85979-56-2](/img/structure/B1493696.png)
6-Oxo-4-(3-fluorophenyl)-1,6-dihydropyrimidine
Overview
Description
The compound “6-Oxo-4-(3-fluorophenyl)-1,6-dihydropyrimidine” is a phytocompound that has been studied for its potential medicinal properties . It has been identified as one of the compounds with the highest inhibitory activity against the 2HBS protein, which is associated with sickle cell disease .
Scientific Research Applications
Biginelli Condensations and Derivatives Synthesis
Biginelli condensations involving fluorinated 3-oxo esters or 1,3-diketones with benzaldehyde and (thio)urea result in the diastereoselective formation of various pyrimidine derivatives. These reactions under acidic conditions lead to dehydration and formation of corresponding pyrimidine carboxylates, which have been explored for further chemical transformations leading to fused heterocycles (Saloutin et al., 2000).
Antimicrobial Analysis and Toxicity Study
A study on ionic liquid-promoted synthesis of novel chromone-pyrimidine coupled derivatives explored their antimicrobial activity, enzyme assay, docking study, and toxicity. These derivatives showed potent antibacterial and antifungal activities, with certain compounds demonstrating non-cytotoxic nature in human cancer cell lines, indicating their potential as oral drug candidates (Tiwari et al., 2018).
Trifluoromethylated Analogues Synthesis
Research on the synthesis of trifluoromethylated analogues of dihydropyrimidine explored the reaction of pyrimidin-2(1H)-ones with trimethylsilyl cyanide, leading to novel compounds with potential biological activities. These studies highlight the importance of trifluoromethyl groups in modifying the chemical and physical properties of dihydropyrimidines (Sukach et al., 2015).
Water Ultrasound-assisted Oxidation
Investigations into the green chemistry approach for the oxidation of tetrahydropyrimidines under water ultrasound conditions using heterogeneous oxidizing agents demonstrate an environmentally friendly method for derivatization of these compounds, contributing to sustainable chemistry practices (Gavrilović et al., 2018).
Anti-Inflammatory and Analgesic Agents
A study on the synthesis of novel dihydropyrimidin-2-ol derivatives revealed their significant anti-inflammatory and analgesic activities. The nature of the substituent, particularly the chlorophenyl substitution, played a major role in enhancing these biological activities, opening avenues for the development of new therapeutic agents (Muralidharan et al., 2019).
properties
IUPAC Name |
4-(3-fluorophenyl)-1H-pyrimidin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7FN2O/c11-8-3-1-2-7(4-8)9-5-10(14)13-6-12-9/h1-6H,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWRPJIHIQQSAFE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=CC(=O)NC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401286972 | |
Record name | 6-(3-Fluorophenyl)-4(3H)-pyrimidinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401286972 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
85979-56-2 | |
Record name | 6-(3-Fluorophenyl)-4(3H)-pyrimidinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=85979-56-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-(3-Fluorophenyl)-4(3H)-pyrimidinone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401286972 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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